2-Tert-butyl-5-(chloromethyl)-1,3,4-oxadiazole

• IUPAC Name: 2-tert-butyl-5-(chloromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C7H11ClN2O/c1-7(2,3)6-10-9-5(4-8)11-6/h4H2,1-3H3
• InChI Key: QIITUCORMJJTAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(O1)CCl
• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• CAS RN: 40016-06-6

Description

2-Tert-butyl-5-(chloromethyl)-1,3,4-oxadiazole is a chemical compound with the molecular formula C7H11ClN2O and a molecular weight of 174.63. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11ClN2O/c1-7(2,3)6-10-9-5(4-8)11-6/h4H2,1-3H3. The canonical SMILES structure is CC(C)(C)C1=NC=C(O1)CCl.

Physical And Chemical Properties Analysis

The computed properties of this compound include a molecular weight of 173.64 g/mol, an XLogP3-AA of 2.5, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, a rotatable bond count of 2, an exact mass of 173.0607417 g/mol, a monoisotopic mass of 173.0607417 g/mol, a topological polar surface area of 26 Ų, a heavy atom count of 11, a formal charge of 0, and a complexity of 133.

Synthesis routes and methods

Procedure details

A mixture of 1.34 g of N′-(chloroacetyl)-2,2-dimethylpropanohydrazide and 6.6 g of polyphosphoric acid was stirred at 90° C. for 10 hours. The reaction mixture was cooled to room temperature. After 200 ml of water and then sodium bicarbonate were added, the reaction mixture was extracted with ethyl acetate. The organic layer was washed with water, dried over anhydrous sodium sulfate and then concentrated under reduced pressure to obtain 1.12 g of 2-t-butyl-5-(chloromethyl)-1,3,4-oxadiazole.